Cas no 13366-47-7 (N,n-dimethyl-2-(1-methylindol-3-yl)ethanamine)

N,n-dimethyl-2-(1-methylindol-3-yl)ethanamine structure
13366-47-7 structure
Product Name:N,n-dimethyl-2-(1-methylindol-3-yl)ethanamine
CAS No:13366-47-7
MF:C13H18N2
MW:202.295423030853
CID:1233591
PubChem ID:25927
Update Time:2025-04-20

N,n-dimethyl-2-(1-methylindol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • N,n-dimethyl-2-(1-methylindol-3-yl)ethanamine
    • INDOLE, 3-(2-(DIMETHYLAMINO)ETHYL)-1-METHYL-
    • CHEMBL2036916
    • Methyl-1-N,N-dimethyl-tryptamin
    • BRN 0160248
    • AC1L1A20
    • N,N,1-Trimethyltryptamine
    • N',N,N-Trimethyl-tryptamin
    • 3-(2-(Dimethylamino)ethyl)-1-methylindole
    • 3-(2-dimethylaminoethyl)-1-methyl-1H-indole
    • CTK0I1571
    • SureCN12850609
    • Dimethyl-[2-(1-methyl-indol-3-yl)-aethyl]-amin
    • dimethyl-[2-(1-methyl-indol-3-yl)-ethyl]-amine
    • N1,N10,N10-trimethyltryptamine
    • INDOLE, 3-(2-(DIMETHYLAMINO)ETHYL)-1-METHYL-; CHEMBL2036916; Methyl-1-N,N-dimethyl-tryptamin; BRN 0160248; AC1L1A20; N,N,1-Trimethyltryptamine; N',N,N-Trimethyl-tryptamin; 3-(2-(Dimethylamino)ethyl)-1-methylindole; 3-(2-dimethylaminoethyl)-1-methyl-1H-indole; CTK0I1571; SureCN12850609; Dimethyl-[2-(1-methyl-indol-3-yl)-aethyl]-amin; dimethyl-[2-(1-methyl-indol-3-yl)-ethyl]-amine; N1,N10,N10-trimethyltryptamine;
    • 1,N,N-trimethyltryptamine
    • 13366-47-7
    • SCHEMBL12850609
    • DTXSID40158296
    • Inchi: 1S/C13H18N2/c1-14(2)9-8-11-10-15(3)13-7-5-4-6-12(11)13/h4-7,10H,8-9H2,1-3H3
    • InChI Key: WYFWKMQPMCPKLZ-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(C2C=CC=CC1=2)CCN(C)C

Computed Properties

  • Exact Mass: 202.14714
  • Monoisotopic Mass: 202.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 8.2Ų

Experimental Properties

  • PSA: 8.17
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